Cas no 213382-05-9 (2,3-Dichloropropiophenone)

• Product Name: 2,3-Dichloropropiophenone
• CAS No: 213382-05-9
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 242556
• PubChem ID: 22173184
• Update Time: 2025-05-20

2,3-Dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2',3'-DICHLOROPROPIOPHENONE
• 1-(2,3-dichlorophenyl)propan-1-one
• 2 inverted exclamation mark,3 inverted exclamation mark-DICHLOROPROPIOPHENONE
• 2A'A inverted exclamation markA'A,3A'A inverted exclamation markA'A-DICHLOROPROPIOPHENONE
• A4603
• SCHEMBL2255346
• DTXSID00623218
• 213382-05-9
• N14074
• AKOS012085309
• 2,3-dichloropropiophenone
• 2,3-Dichloropropiophenone

• Inchi： 1S/C9H8Cl2O/c1-2-8(12)6-4-3-5-7(10)9(6)11/h3-5H,2H2,1H3
• InChI Key： RMIJMXPBQBQCHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CC)=O)Cl

Computed Properties

• Exact Mass: 201.99500
• Monoisotopic Mass: 201.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.264
• Boiling Point: 294.5°C at 760 mmHg
• Flash Point: 123.1°C
• Refractive Index: 1.542
• PSA: 17.07000
• LogP: 3.58610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,3-Dichloropropiophenone

2,3-Dichloropropiophenone (CAS No. 213382-05-9): Properties, Applications, and Market Insights

2,3-Dichloropropiophenone (CAS No. 213382-05-9) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This chlorinated derivative of propiophenone has garnered attention due to its unique structural properties and versatile applications. In this comprehensive guide, we explore its chemical characteristics, industrial uses, synthesis methods, and emerging trends in the global market.

The molecular structure of 2,3-dichloropropiophenone features a phenyl group bonded to a propanone backbone with chlorine atoms at the 2 and 3 positions. This arrangement contributes to its distinct physicochemical properties, including a molecular weight of 203.06 g/mol and a melting point range of 45-48°C. Researchers value this compound for its intermediate role in synthesizing more complex molecules, particularly in medicinal chemistry applications.

Recent advancements in green chemistry have sparked interest in optimizing the production of 2,3-dichloropropiophenone derivatives. Many laboratories are investigating eco-friendly synthesis routes that minimize waste and energy consumption while maintaining high yields. These developments align with growing environmental concerns and regulatory pressures in the chemical industry.

In pharmaceutical research, 2,3-dichloropropiophenone CAS 213382-05-9 serves as a valuable building block for drug discovery. Its chlorinated aromatic ketone structure makes it particularly useful for developing compounds with potential biological activity. Scientists are exploring its applications in creating novel therapeutic agents, though all research strictly adheres to ethical guidelines and regulatory frameworks.

The global market for specialty chemicals like 2,3-dichloropropiophenone has shown steady growth, with increasing demand from research institutions and pharmaceutical companies. Market analysts project a compound annual growth rate (CAGR) of 5-7% through 2028, driven by expanding R&D budgets and the need for innovative chemical intermediates.

Quality control measures for 2,3-dichloro propiophenone typically involve advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry). These methods ensure high purity levels (>98%) required for research applications. Proper storage conditions in amber glass containers at controlled temperatures help maintain the compound's stability over extended periods.

From a safety perspective, standard laboratory precautions apply when handling 2,3-dichloropropiophenone 213382-05-9. Researchers must use appropriate personal protective equipment (PPE) including gloves and safety goggles. The compound should be used exclusively by trained professionals in properly equipped facilities following all relevant safety protocols.

Emerging research directions for 2,3-dichloropropiophenone derivatives include potential applications in material science. Some studies suggest these compounds could contribute to developing advanced polymers with specific optical or electronic properties. However, these applications remain in early experimental stages and require further investigation.

The synthesis of 2,3-dichloropropiophenone CAS No. 213382-05-9 typically involves chlorination reactions of appropriate precursors under controlled conditions. Modern synthetic approaches emphasize atom economy and reduced environmental impact, reflecting the chemical industry's commitment to sustainable practices.

For researchers sourcing 2,3-dichloro propiophenone chemical, it's crucial to work with reputable suppliers who provide comprehensive analytical data and proper documentation. The compound is generally available in research quantities, with lead times varying based on purity requirements and current demand.

In analytical chemistry, 2,3-dichloropropiophenone sometimes serves as a reference standard or analytical marker due to its well-characterized properties. Its distinct chromatographic behavior makes it useful for method development and instrument calibration in certain applications.

The future of 2,3-dichloropropiophenone research appears promising, with potential applications in multiple scientific disciplines. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential continues to expand. Researchers remain particularly interested in exploring its role in developing new molecular entities with tailored properties.

When considering the environmental impact of 2,3-dichloropropiophenone 213382-05-9, proper waste management protocols are essential. All disposal must comply with local regulations and best practices for handling chemical research materials. Many institutions now implement green chemistry principles to minimize environmental footprint throughout the compound's lifecycle.

For those seeking technical information about 2,3-dichloropropiophenone properties, reputable chemical databases and peer-reviewed literature remain the most reliable sources. These resources provide detailed data on physical characteristics, spectral information, and established handling procedures for research applications.

The pricing of 2,3-dichloro propiophenone CAS 213382-05-9 varies depending on purity grade, quantity, and supplier. Research-grade material typically ranges from $50 to $200 per gram, with bulk purchases often qualifying for discounted rates. Market fluctuations in precursor availability can occasionally affect pricing and lead times.

In conclusion, 2,3-Dichloropropiophenone represents an important chemical intermediate with diverse research applications. Its unique structural features continue to make it valuable for pharmaceutical development and other specialized chemical applications. As scientific understanding progresses and synthetic methods improve, this compound will likely maintain its relevance in advanced chemical research.